Cas no 270564-49-3 (Sodium Butyrate-d7)

• Product Name: Sodium Butyrate-d7
• CAS No: 270564-49-3
• Molecular Formula: C₄H₇O₂-^.Na+
• Molecular Weight: 110.08698
• CID: 247982
• PubChem ID: 90471237

Sodium Butyrate-d7 Properties

Names and Identifiers

• Butanoic-d7 acid,sodium salt (9CI)
• SODIUM BUTYRATE-D7
• SCHEMBL18582300
• D99352
• Sodium;2,2,3,3,4,4,4-heptadeuteriobutanoate
• 270564-49-3

• InChIKey： MFBOGIVSZKQAPD-DEPOAORMSA-M
• Inchi： InChI=1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1D3,2D2,3D2;
• SMILES： [Na+].O=C(C(C(C([2H])([2H])[2H])([2H])[2H])([2H])[2H])[O-]

Computed Properties

• Exact Mass: 117.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.078
• Heavy Atom Count: 7
• Complexity: 53.7
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• LogP: -0.46360
• PSA: 40.13000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates